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Compound of Interest

Compound Name:
Ethanol, 2-[2-[(2-

ethylhexyl)oxy]ethoxy]-

Cat. No.: B075804 Get Quote

Essential Safety and Handling Guide for Ethanol, 2-
[2-[(2-ethylhexyl)oxy]ethoxy]-
This guide provides crucial safety protocols, operational procedures, and disposal plans for

researchers, scientists, and drug development professionals handling Ethanol, 2-[2-[(2-
ethylhexyl)oxy]ethoxy]-. Adherence to these guidelines is essential for ensuring personal

safety and regulatory compliance in the laboratory.

Hazard Identification and Personal Protective Equipment
(PPE)
Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]-, also known as Diethylene glycol mono(2-

ethylhexyl) ether, is a chemical that requires careful handling due to its potential health

hazards. According to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS), it can cause skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[1][2] Some safety data sheets also classify it as causing

severe skin burns and eye damage.[3] Therefore, the use of appropriate Personal Protective

Equipment (PPE) is mandatory.

The following table summarizes the required PPE for handling this substance.
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Protection Type Specific Recommendations
Standards and

Specifications

Eye/Face Protection

Safety glasses with side-

shields. A face shield may be

required for splash hazards.

Must conform to EN166 (EU)

or be NIOSH-approved (US).

[4]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., butyl-rubber).

Flame-retardant and antistatic

protective clothing.

For gloves, consider a material

with a long breakthrough time

(e.g., >480 min) and

appropriate thickness (e.g., 0.7

mm).

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood.[2] If vapors or aerosols

are generated, a respirator is

required.

Use equipment tested and

approved under government

standards like NIOSH (US) or

EN 143/14387 (EU). A filter for

organic vapors (Type A) is

recommended.

Operational Plan: Step-by-Step Handling Protocol
Following a systematic procedure is critical to minimize exposure and prevent accidents.

Pre-Handling Preparations
Review Safety Data Sheet (SDS): Before use, thoroughly read the SDS for the specific

product. Note that different manufacturers may provide slightly different hazard information.

[5]

Ensure Proper Ventilation: Confirm that the work area, preferably a chemical fume hood, has

adequate ventilation.[5]

Assemble PPE: Don all required PPE as detailed in the table above. Ensure gloves are free

from defects.

Prepare Spill Kit: Locate the nearest chemical spill kit and verify its contents are complete.
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Check Equipment: Ensure all containers and transfer equipment are clean, dry, and clearly

labeled. Avoid using metal containers where possible to prevent static discharge.[5]

Chemical Handling
Grounding: When transferring from larger containers, ensure the container and receiving

equipment are properly grounded and bonded to prevent static discharge.[6]

Avoid Inhalation and Contact: Perform all work in a manner that minimizes the generation of

vapors and aerosols. Avoid all personal contact with the substance.[7]

Heat and Ignition Sources: Keep the chemical away from heat, sparks, open flames, and

other ignition sources.[6] This substance has a flash point of 113 °C and can form explosive

mixtures with air upon intense heating.[3][8]

Container Management: Keep containers tightly closed when not in use and store them in a

well-ventilated place.[2][4]

Post-Handling Procedures
Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[4]

Clothing: Immediately change any contaminated clothing. Take off contaminated clothing and

wash it before reuse.[2][4]

Storage: Store the chemical in a locked-up area, in a tightly closed container, and in a well-

ventilated location.[2][4]

Disposal Plan: Waste Management Protocol
Proper disposal is a legal requirement and crucial for environmental protection.

Waste Collection
Dedicated Waste Container: Collect all waste containing Ethanol, 2-[2-[(2-
ethylhexyl)oxy]ethoxy]- in a dedicated, properly labeled, and sealed hazardous waste

container.
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No Drain Disposal: This chemical must not be disposed of down the drain.[5][7] Do not allow

the product or wash water to enter sewer systems or surface waters.[6][9]

Contaminated Materials
Absorbents and PPE: Any materials used to clean up spills (e.g., absorbent pads) and

contaminated disposable PPE must be collected as hazardous waste.

Empty Containers: Handle uncleaned, empty containers as you would the product itself.[3]

Puncture containers to prevent reuse before placing them in the appropriate disposal stream.

[7]

Final Disposal
Regulatory Compliance: All waste must be handled and disposed of in accordance with local,

state, and federal regulations.[7]

Professional Disposal Service: Arrange for the collection and disposal of the hazardous

waste through a licensed environmental services company.

Emergency Workflow: Chemical Spill Response
The following diagram outlines the logical steps for responding to a chemical spill.
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Chemical Spill Response Workflow
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Caption: Logical workflow for responding to a chemical spill in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b075804?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-_2-ethylhexoxy_ethoxy_ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-_2-ethylhexoxy_ethoxy_ethanol
https://www.echemi.com/produce/pr22070114573-2-2-2-ethylhexyloxyethoxyethanol.html
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/476226
https://www.guidechem.com/msds/1559-36-0.html
https://ehs.stanford.edu/wp-content/uploads/19-157_Ethanol-Fact-Sheet_Final.pdf
https://www.fishersci.com/store/msds?partNumber=BP8202500&productDescription=96%25+ETHANOL+SOLUTION&vendorId=VN00033897&countryCode=US&language=en
https://datasheets.scbt.com/sc-223322.pdf
https://www.lookchem.com/casno1559-36-0.html
https://www.lookchem.com/casno1559-36-0.html
https://www.chemos.de/import/data/msds/GB_en/112-34-5-A0038238-GB-en.pdf
https://www.benchchem.com/product/b075804#personal-protective-equipment-for-handling-ethanol-2-2-2-ethylhexyl-oxy-ethoxy
https://www.benchchem.com/product/b075804#personal-protective-equipment-for-handling-ethanol-2-2-2-ethylhexyl-oxy-ethoxy
https://www.benchchem.com/product/b075804#personal-protective-equipment-for-handling-ethanol-2-2-2-ethylhexyl-oxy-ethoxy
https://www.benchchem.com/product/b075804#personal-protective-equipment-for-handling-ethanol-2-2-2-ethylhexyl-oxy-ethoxy
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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